Cas no 38649-72-8 (N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea)

• Product Name: N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea
• CAS No: 38649-72-8
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 1063768
• PubChem ID: 12238270
• Update Time: 2025-10-29

N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N'-[4-(2,3-epoxypropoxy)phenyl]urea
• N-Cyclohexyl-N’-[4-(2,3-epoxypropoxy)phenyl]urea
• N-Cyclohexyl-N?-[4-(2,3-epoxypropoxy)phenyl]urea
• 1-cyclohexyl-3-[4-(oxiran-2-ylmethoxy)phenyl]urea
• N-Cyclohexyl-N'-{4-[(oxiran-2-yl)methoxy]phenyl}urea
• 38649-72-8
• 1-Cyclohexyl-3-(4-(oxiran-2-ylmethoxy)phenyl)urea
• DTXSID10481846
• N-Cyclohexyl-N inverted exclamation mark -[4-(2,3-epoxypropoxy)phenyl]urea
• N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea

• Inchi： 1S/C16H22N2O3/c19-16(17-12-4-2-1-3-5-12)18-13-6-8-14(9-7-13)20-10-15-11-21-15/h6-9,12,15H,1-5,10-11H2,(H2,17,18,19)
• InChI Key： OWUOHIMJYZRAGE-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)NC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 290.16300
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 66.38000
• LogP: 3.19580

Additional information on N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea

Comprehensive Overview of N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea (CAS No. 38649-72-8)

N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea, with the CAS number 38649-72-8, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, adhesives, and coatings. This compound is particularly notable for its unique epoxypropoxy functional group, which imparts exceptional reactivity and versatility in cross-linking applications. Researchers and industry professionals often seek information on its synthesis, properties, and applications, especially in the context of sustainable materials and high-performance coatings.

The molecular structure of N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea combines a cyclohexyl moiety with a phenylurea backbone, linked via an epoxypropoxy bridge. This configuration enables the compound to participate in a wide range of chemical reactions, making it a valuable intermediate in the production of advanced polymers. Recent trends in green chemistry have spurred interest in such compounds, as they can be tailored to reduce environmental impact while maintaining performance.

One of the most frequently searched questions about CAS No. 38649-72-8 revolves around its role in epoxy resin formulations. The compound’s epoxy group allows it to act as a curing agent or modifier, enhancing the mechanical strength and thermal stability of resins. This property is particularly relevant in industries like aerospace, automotive, and electronics, where durable and lightweight materials are in high demand. Additionally, its compatibility with other urea derivatives makes it a candidate for innovative adhesive systems.

Another area of interest is the compound’s potential in biomedical applications. While not a pharmaceutical itself, N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea has been explored as a building block for biocompatible polymers. Researchers are investigating its use in drug delivery systems and medical device coatings, capitalizing on its stability and reactivity. This aligns with the growing focus on smart materials and targeted therapies in the healthcare sector.

From a synthetic perspective, the preparation of CAS No. 38649-72-8 involves multi-step organic reactions, often starting from 4-aminophenol and cyclohexyl isocyanate. The introduction of the epoxypropoxy group typically requires careful control of reaction conditions to avoid side products. This complexity underscores the importance of process optimization and quality control in industrial-scale production, topics frequently discussed in chemical engineering forums.

Environmental and safety considerations are also critical when working with N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential to minimize exposure. This aligns with broader industry shifts toward sustainable chemical practices and worker safety, which are top priorities for modern manufacturers.

In summary, N-Cyclohexyl-N’-4-(2,3-epoxypropoxy)phenylurea (CAS No. 38649-72-8) is a multifaceted compound with applications spanning from advanced materials to biomedical engineering. Its unique epoxypropoxy functionality and urea linkage make it a subject of ongoing research and industrial innovation. As demand for high-performance and eco-friendly materials grows, this compound is poised to play a pivotal role in shaping future technologies.